Cas no 329704-29-2 (1,4,5-oxadiazepane hydrochloride)

• Product Name: 1,4,5-oxadiazepane hydrochloride
• CAS No: 329704-29-2
• MF: C₄H₁₀N₂O^.HCl
• MW: 138.60
• MDL: MFCD28125612
• CID: 4646305
• PubChem ID: 86280222
• Update Time: 2025-06-13

1,4,5-oxadiazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4,5-oxadiazepane hydrochloride

• MDL： MFCD28125612
• Inchi： InChI=1S/C4H10N2O.ClH/c1-3-7-4-2-6-5-1;/h5-6H,1-4H2;1H
• InChI Key： WNQWIZFPRGIKFL-UHFFFAOYSA-N
• SMILES： C1COCCNN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Additional information on 1,4,5-oxadiazepane hydrochloride

Comprehensive Overview of 1,4,5-Oxadiazepane Hydrochloride (CAS No. 329704-29-2): Properties, Applications, and Research Insights

1,4,5-Oxadiazepane hydrochloride (CAS No. 329704-29-2) is a heterocyclic organic compound featuring a unique seven-membered ring structure containing both nitrogen and oxygen atoms. This pharmacologically relevant scaffold has garnered significant attention in medicinal chemistry due to its potential as a versatile building block for drug discovery. The hydrochloride salt form enhances solubility, making it particularly valuable for bioavailability optimization in pharmaceutical formulations.

Recent studies highlight the growing interest in 1,4,5-oxadiazepane derivatives as privileged structures for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition. Researchers are actively exploring its applications in developing central nervous system (CNS) therapeutics, with particular focus on neurological disorders and psychiatric conditions. The compound's molecular flexibility allows for diverse structural modifications, enabling the creation of selective bioactive molecules with improved drug-like properties.

The synthesis of 329704-29-2 typically involves ring-closing strategies using appropriately functionalized precursors. Advanced microwave-assisted synthesis techniques have recently improved yields and reduced reaction times for this challenging heterocycle. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the structure, while X-ray crystallography studies have elucidated its conformational preferences in solid state.

In the context of green chemistry trends, researchers are investigating eco-friendly synthetic routes for 1,4,5-oxadiazepane hydrochloride production. This aligns with the pharmaceutical industry's push toward sustainable manufacturing practices. The compound's metabolic stability and ADME (Absorption, Distribution, Metabolism, Excretion) profile make it particularly interesting for lead compound optimization in drug development pipelines.

From a computational chemistry perspective, molecular docking studies suggest that the 1,4,5-oxadiazepane core can adopt multiple bioactive conformations when interacting with biological targets. This conformational diversity has prompted investigations into its potential as a multitarget-directed ligand for complex diseases. Recent structure-activity relationship (SAR) studies have identified key modifications that enhance target binding affinity while maintaining favorable physicochemical properties.

The pharmaceutical industry's growing focus on precision medicine has increased demand for specialized heterocyclic compounds like 1,4,5-oxadiazepane hydrochloride. Its application extends beyond traditional small molecule drugs to include proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. These emerging therapeutic modalities require carefully designed molecular linkers, where the compound's balanced polarity and structural rigidity offer distinct advantages.

Quality control of CAS 329704-29-2 involves rigorous HPLC purity analysis and residual solvent testing to meet pharmaceutical standards. The development of robust analytical methods for this compound has become increasingly important as it moves through preclinical development stages. Stability studies under various storage conditions help establish appropriate handling protocols for research and manufacturing settings.

Current market trends show rising interest in 1,4,5-oxadiazepane-based compounds from both academic researchers and pharmaceutical companies. Patent analysis reveals growing intellectual property activity surrounding derivatives of this scaffold, particularly in areas of neurodegenerative disease and inflammatory conditions. The compound's structural novelty continues to inspire innovative drug design strategies across multiple therapeutic areas.

From a supply chain perspective, manufacturers of 329704-29-2 are implementing quality-by-design (QbD) principles to ensure consistent batch-to-batch reproducibility. The compound's scalable synthesis makes it attractive for kilogram-scale production as research programs advance toward clinical trials. Specialized custom synthesis services now offer tailored derivatives to support medicinal chemistry programs worldwide.

Future research directions for 1,4,5-oxadiazepane hydrochloride include exploration of its bioconjugation potential for antibody-drug conjugates (ADCs) and investigation of its photophysical properties for diagnostic applications. The compound's unique electronic structure may enable development of novel fluorescence probes or molecular sensors. These diverse applications underscore the importance of continued investment in heterocyclic chemistry research and innovative synthetic methodologies.